![molecular formula C12H16BrN3O B7584716 1-(5-bromopyridin-3-yl)-N,N-dimethylpyrrolidine-2-carboxamide](/img/structure/B7584716.png)
1-(5-bromopyridin-3-yl)-N,N-dimethylpyrrolidine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(5-bromopyridin-3-yl)-N,N-dimethylpyrrolidine-2-carboxamide, also known as BRD73954, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the pyrrolidine carboxamide family and has been extensively studied for its mechanism of action and its effects on various biochemical and physiological processes.
Mechanism of Action
The mechanism of action of 1-(5-bromopyridin-3-yl)-N,N-dimethylpyrrolidine-2-carboxamide is mainly attributed to its ability to modulate specific protein-protein interactions. This compound binds to a specific protein called bromodomain-containing protein 4 (BRD4), which is involved in the regulation of gene expression. By binding to BRD4, this compound can inhibit its activity and subsequently affect the expression of genes that are involved in various biological processes.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis by affecting the expression of genes involved in cell cycle regulation and apoptosis. In neurodegenerative diseases, this compound has been found to have neuroprotective effects and can potentially prevent the death of neurons. Additionally, this compound has been studied for its anti-inflammatory effects and has shown potential in reducing inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(5-bromopyridin-3-yl)-N,N-dimethylpyrrolidine-2-carboxamide in lab experiments is its specificity towards BRD4. This compound can selectively bind to BRD4 and inhibit its activity, which makes it a valuable tool for studying the role of BRD4 in various biological processes. However, one of the limitations of using this compound is its solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the study of 1-(5-bromopyridin-3-yl)-N,N-dimethylpyrrolidine-2-carboxamide. One potential direction is to further investigate its potential therapeutic applications in cancer research, neurodegenerative diseases, and inflammation. Additionally, the development of more potent and selective BRD4 inhibitors can potentially lead to the development of novel treatments for various diseases. Another future direction is to study the effects of this compound on other biological processes and pathways to gain a better understanding of its mechanism of action.
Synthesis Methods
The synthesis of 1-(5-bromopyridin-3-yl)-N,N-dimethylpyrrolidine-2-carboxamide involves the reaction of 5-bromopyridin-3-amine with N,N-dimethylpyrrolidine-2-carboxylic acid chloride in the presence of a base such as triethylamine. The resulting compound is then purified using column chromatography to obtain the final product.
Scientific Research Applications
1-(5-bromopyridin-3-yl)-N,N-dimethylpyrrolidine-2-carboxamide has been studied extensively for its potential therapeutic applications in various fields such as cancer research, neurodegenerative diseases, and inflammation. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In neurodegenerative diseases such as Alzheimer's and Parkinson's, this compound has been found to have neuroprotective effects and can potentially be used as a treatment for these diseases. Additionally, this compound has been studied for its anti-inflammatory effects and has shown potential in treating inflammatory diseases such as arthritis.
Properties
IUPAC Name |
1-(5-bromopyridin-3-yl)-N,N-dimethylpyrrolidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrN3O/c1-15(2)12(17)11-4-3-5-16(11)10-6-9(13)7-14-8-10/h6-8,11H,3-5H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJHMRNCQECMNRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1CCCN1C2=CC(=CN=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BrN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.